2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione

• CAS No.: 325953-75-1
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 2-methyl-3,4,7,8,9,9a-hexahydropyrido[1,2-a]pyrazine-1,6-dione
• InChI: InChI=1S/C9H14N2O2/c1-10-5-6-11-7(9(10)13)3-2-4-8(11)12/h7H,2-6H2,1H3
• InChI Key: BFTHBZPBYASUEC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN2C(C1=O)CCCC2=O

Description

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione is a heterocyclic compound with a unique structure that includes a pyrido[1,2-A]pyrazine ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a suitable amine with a diketone, followed by cyclization to form the desired heterocyclic ring system .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and other advanced techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: Various substitution reactions can occur, where functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are optimized based on the desired reaction .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups into the molecule .

Scientific Research Applications

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways involved .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyltetrahydro-2H-pyrazino[1,2-a]pyrazine-1,4(3H,6H)-dione
• Hexahydro-2-Methyl-2H-Pyrido[1,2-a]Pyrazine-1,6-Dione

Uniqueness

2-Methylhexahydro-2H-pyrido[1,2-A]pyrazine-1,6-dione is unique due to its specific ring structure and the presence of a methyl group, which can influence its chemical reactivity and biological activity. This uniqueness makes it a valuable compound for research and industrial applications .